Cas no 1023301-73-6 (tert-butyl (2R)-2-(methoxymethyl)piperazine-1-carboxylate)

• Product Name: tert-butyl (2R)-2-(methoxymethyl)piperazine-1-carboxylate
• CAS No: 1023301-73-6
• MF: C₁₁H₂₂N₂O₃
• MW: 230.303983211517
• MDL: MFCD11112288
• CID: 836519
• PubChem ID: 51051649
• Update Time: 2025-08-05

tert-butyl (2R)-2-(methoxymethyl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• (R)-tert-Butyl 2-(methoxymethyl)piperazine-1-carboxylate
• (R)-1-N-BOC-2-METHOXYMETHYLPIPERAZINE
• 1-Piperazinecarboxylic acid, 2-(methoxymethyl)-, 1,1-dimethylethyl ester, (2R)-
• tert-butyl (2R)-2-(MethoxyMethyl)piperazine-1-carboxylate
• -tert-Butyl 2-(methoxymethyl)
• (R)-1-Boc-2-(methoxymethyl)piperazine
• (R)-tert-Butyl2-(methoxymethyl)piperazine-1-carboxylate
• AKOS015836446
• ODOJNXXZXCRBCC-SECBINFHSA-N
• AKOS015924256
• CS-0030215
• MFCD11112288
• AS-34870
• SCHEMBL1990986
• DTXSID60679630
• 2-(R)-Methoxymethyl-piperazine-1-carboxylic acid tert-butyl ester
• J-502150
• 1023301-73-6
• tert-butyl (2R)-2-(methoxymethyl)piperazine-1-carboxylate

• MDL： MFCD11112288
• Inchi： 1S/C11H22N2O3/c1-11(2,3)16-10(14)13-6-5-12-7-9(13)8-15-4/h9,12H,5-8H2,1-4H3/t9-/m1/s1
• InChI Key： ODOJNXXZXCRBCC-SECBINFHSA-N
• SMILES： O(C(C)(C)C)C(N1CCNC[C@@H]1COC)=O

Computed Properties

• Exact Mass: 230.16300
• Monoisotopic Mass: 230.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 50.8Ų

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 300.9±17.0 °C at 760 mmHg
• Flash Point: 135.8±20.9 °C
• PSA: 50.80000
• LogP: 1.10840
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

tert-butyl (2R)-2-(methoxymethyl)piperazine-1-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Piperazine carboxylic acids and derivatives

Additional information on tert-butyl (2R)-2-(methoxymethyl)piperazine-1-carboxylate

tert-butyl (2R)-2-(methoxymethyl)piperazine-1-carboxylate: A Comprehensive Overview

The compound tert-butyl (2R)-2-(methoxymethyl)piperazine-1-carboxylate (CAS No. 1023301-73-6) is a significant molecule in the field of organic chemistry, particularly in the synthesis of complex structures and intermediates for pharmaceutical applications. This compound is characterized by its unique stereochemistry and functional groups, making it a valuable tool in modern drug discovery and development.

tert-butyl (2R)-2-(methoxymethyl)piperazine-1-carboxylate belongs to the class of piperazine derivatives, which are widely recognized for their versatility in medicinal chemistry. The piperazine ring system is a six-membered ring containing two nitrogen atoms, providing a rigid framework that can be easily modified to introduce various substituents. In this case, the tert-butyl group and the methoxymethyl substituent are strategically positioned to influence the molecule's physical and chemical properties.

Recent advancements in stereochemistry have highlighted the importance of chiral centers in drug design. The R configuration at the second position of the piperazine ring ensures that this compound exhibits specific biological activities, making it a promising candidate for enantioselective synthesis. Researchers have explored its role in asymmetric catalysis, where its chiral environment facilitates the formation of enantiomerically enriched products.

The tert-butyl group attached to the piperazine ring contributes to the molecule's stability and lipophilicity, which are critical properties for drug candidates. This substituent also plays a role in modulating the molecule's solubility and permeability, both of which are essential for effective drug delivery. Recent studies have demonstrated that such bulky groups can enhance bioavailability by reducing metabolic liabilities.

The methoxymethyl substituent introduces additional functionality to the molecule, including hydrogen bonding capabilities and potential sites for further modification. This group has been shown to influence the compound's interaction with biological targets, such as enzymes and receptors. In particular, it has been implicated in modulating enzyme inhibition potency and selectivity in preclinical models.

From a synthetic standpoint, tert-butyl (2R)-2-(methoxymethyl)piperazine-1-carboxylate is often employed as an intermediate in the construction of more complex molecules. Its carboxylic acid derivative can be readily converted into esters, amides, or other functional groups using standard organic transformations. This versatility makes it a valuable building block in combinatorial chemistry and high-throughput screening campaigns.

Recent research has focused on leveraging this compound's unique properties for therapeutic applications. For instance, studies have investigated its potential as an inhibitor of kinases and other enzymatic targets associated with diseases such as cancer and neurodegenerative disorders. Preclinical data suggest that derivatives of this compound exhibit promising activity in vitro and in animal models, warranting further exploration in clinical settings.

In addition to its pharmacological applications, tert-butyl (2R)-2-(methoxymethyl)piperazine-1-carboxylate has found utility in materials science. Its ability to form stable complexes with metal ions has led to its use in coordination chemistry and catalysis. Researchers have exploited its chelating properties to develop novel catalysts for organic transformations, further expanding its range of applications.

The synthesis of tert-butyl (2R)-2-(methoxymethyl)piperazine-1-carboxylate typically involves multi-step processes that incorporate stereocontrol techniques. Recent advancements in asymmetric synthesis have enabled more efficient routes to this compound, reducing costs and improving yields. These methods often utilize chiral auxiliaries or organocatalysts to achieve high enantiomeric excesses, ensuring consistent quality across batches.

In conclusion, tert-butyl (2R)-2-(methoxymethyl)piperazine-1-carboxylate is a versatile and valuable compound with diverse applications across multiple disciplines. Its unique structure, stereochemistry, and functional groups make it an essential tool for researchers in medicinal chemistry, materials science, and beyond. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic research and industrial development.